Cas no 854137-67-0 (3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide)

3-(4-Methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a methyl group at the 4-position and a sulfanyl moiety at the 5-position, further functionalized with a propanamide side chain. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of both sulfhydryl and amide groups enhances its versatility as a building block for derivatization or as a ligand in coordination chemistry. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it valuable for the development of biologically active compounds or functional materials. The compound is typically characterized by high purity and stability under standard handling conditions.

3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide structure

854137-67-0 structure

Product Name:3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide

CAS No:854137-67-0

MF:C₆H₁₀N₄OS

MW:186.234798908234

CID:844352

PubChem ID:4962560

Update Time:2025-05-27

3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 3-(5-MERCAPTO-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PROPANAMIDE
- J-510764
- EN300-13645
- 3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide
- AKOS009013395
- 854137-67-0
- Z90662857
- CS-0233836
- 3-(4-methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)propanamide
- G76095
- MDL： MFCD07310998
- Inchi： 1S/C6H10N4OS/c1-10-5(3-2-4(7)11)8-9-6(10)12/h2-3H2,1H3,(H2,7,11)(H,9,12)
- InChI Key： XURJWYJEGGMNDL-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CCC(N)=O)N1C

Computed Properties

Exact Mass: 186.05753213g/mol
Monoisotopic Mass: 186.05753213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 103Å²

3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M106265-25mg	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0		25mg	$ 50.00	2022-06-04
TRC	M106265-50mg	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0		50mg	$ 95.00	2022-06-04
TRC	M106265-250mg	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0		250mg	$ 320.00	2022-06-04
Chemenu	CM526405-1g	3-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0	97%	1g	$431	2022-09-29
Enamine	EN300-13645-0.05g	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0	98%	0.05g	$66.0	2023-02-09
Enamine	EN300-13645-0.1g	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0	98%	0.1g	$98.0	2023-02-09
Enamine	EN300-13645-0.25g	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0	98%	0.25g	$142.0	2023-02-09
Enamine	EN300-13645-0.5g	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0	98%	0.5g	$271.0	2023-02-09
Enamine	EN300-13645-1.0g	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0	98%	1.0g	$371.0	2023-02-09
Enamine	EN300-13645-2.5g	3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide	854137-67-0	98%	2.5g	$726.0	2023-02-09